Cas no 103686-20-0 ()

• CAS No: 103686-20-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6771236
• PubChem ID: 66821837
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H18O3/c1-3-7-14-11-6-5-10(13)9-12(11)15-8-4-2/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key： XGUJUMDDVLZVBH-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C=CC=1OCCC)O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols